molecular formula C7H11N3OS B3070251 2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol CAS No. 1001648-75-4

2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol

Cat. No. B3070251
CAS RN: 1001648-75-4
M. Wt: 185.25 g/mol
InChI Key: OXZALVQILJSBEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol is a compound that has been used in various applications. It can be used to prepare its sulfate monohydrate salt, which acts as a good material for nonlinear optical (NLO) applications . It has also been used as a corrosion inhibitor for mild steel in an acidic medium .


Synthesis Analysis

The synthesis of 2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol involves a series of chemical reactions. The chemical structures of the synthesized compounds were confirmed by 1 H NMR, LCMS, and IR analysis .


Molecular Structure Analysis

The molecular structure of 2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol has been analyzed using various theoretical techniques . The compound has a molecular weight of 169.25 .


Chemical Reactions Analysis

The compound has been found to mediate a significant cytotoxic response to cancer cell lines tested . Compounds having electron-withdrawing groups at different positions of the phenyl ring of the thiourea moiety displayed significant cytotoxic effect .


Physical And Chemical Properties Analysis

The compound is a solid at 20 degrees Celsius and should be stored at a temperature between 2-8°C . It has a melting point of 230.1-231.1 °C .

Scientific Research Applications

Antileukemic Agents

2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol: and its derivatives have shown promise as potent antileukemic agents. Researchers synthesized a series of novel 4,5,6,7-tetrahydrobenzo[d]thiazole derivatives and evaluated their efficacy against human leukemia cells (K562 and Reh). These compounds displayed significant cytotoxic effects, with some having an IC50 value less than 60 μM. Notably, electron-withdrawing groups at specific positions on the phenyl ring of the thiourea moiety enhanced their cytotoxicity .

Nonlinear Optical (NLO) Applications

The sulfate monohydrate salt of (S)-2,6-diamino-4,5,6,7-tetrahydrobenzothiazole serves as a material for nonlinear optical applications. Its unique properties make it valuable for NLO devices and technologies .

Corrosion Inhibition

In acidic environments, (S)-2,6-diamino-4,5,6,7-tetrahydrobenzothiazole acts as a corrosion inhibitor for mild steel. Its ability to protect metal surfaces from corrosion makes it relevant in materials science and engineering .

Intermediate in Drug Synthesis

This compound serves as an intermediate in the synthesis of pramipexole , a dopamine D2 subfamily receptor agonist. Pramipexole is used in the treatment of Parkinson’s disease and restless legs syndrome .

Antitumor Properties

While its antileukemic effects are well-established, further exploration of its antitumor properties is warranted. The compound’s ability to induce apoptosis and interact with DNA molecules makes it intriguing for cancer research .

Biological Activity

Beyond its specific applications, 2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol belongs to a class of multitarget agents with a broad spectrum of biological activity. Researchers continue to investigate its potential in various contexts .

Safety and Hazards

The compound is classified as an Eye Irritant 2, Skin Irritant 2, and STOT SE 3. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

2,6-diamino-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11N3OS/c8-3-1-2-4-6(5(3)11)12-7(9)10-4/h3,5,11H,1-2,8H2,(H2,9,10)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OXZALVQILJSBEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C(C1N)O)SC(=N2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101245226
Record name 2,6-Diamino-4,5,6,7-tetrahydro-7-benzothiazolol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101245226
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

185.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol

CAS RN

1001648-75-4
Record name 2,6-Diamino-4,5,6,7-tetrahydro-7-benzothiazolol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1001648-75-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,6-Diamino-4,5,6,7-tetrahydro-7-benzothiazolol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101245226
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol
Reactant of Route 2
2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol
Reactant of Route 3
2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol
Reactant of Route 4
2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol
Reactant of Route 5
2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol
Reactant of Route 6
2,6-Diamino-4,5,6,7-tetrahydrobenzo[d]thiazol-7-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.